Sodium 4-iodobenzenesulphinate

• IUPAC Name: sodium;4-iodobenzenesulfinate
• InChI: InChI=1S/C6H5IO2S.Na/c7-5-1-3-6(4-2-5)10(8)9;/h1-4H,(H,8,9);/q;+1/p-1
• InChI Key: IILVFSMKWWTVRT-UHFFFAOYSA-M
• Canonical SMILES: C1=CC(=CC=C1S(=O)[O-])I.[Na+]
• Molecular Formula: C6H4INaO2S
• Molecular Weight: 290.06 g/mol

Description

Sodium 4-iodobenzenesulphinate is a chemical compound that is commonly used in scientific research. It is a white to off-white crystalline powder that is soluble in water and organic solvents. This compound is widely used in the synthesis of various organic compounds and has numerous applications in scientific research.

Mechanism Of Action

The mechanism of action of Sodium 4-iodobenzenesulphinate is not well understood. However, it is believed to act as a nucleophile and undergo substitution reactions with various electrophiles. This property makes it an excellent reagent for the synthesis of various organic compounds.
Biochemical and Physiological Effects
There is limited information available on the biochemical and physiological effects of Sodium 4-iodobenzenesulphinate. However, it is not known to have any significant toxic effects on humans or animals.

Advantages And Limitations For Lab Experiments

One of the main advantages of using Sodium 4-iodobenzenesulphinate in lab experiments is its ease of synthesis and availability. It is also a relatively inexpensive reagent compared to other commonly used reagents. However, one of the limitations of using this reagent is its low solubility in some organic solvents, which can limit its use in certain reactions.

Future Directions

There are numerous future directions for the use of Sodium 4-iodobenzenesulphinate in scientific research. One potential application is in the synthesis of new pharmaceutical compounds. It may also be used in the development of new materials such as polymers and catalysts. Additionally, further research may be conducted to better understand the mechanism of action of this compound and its potential applications in various fields of science.

Scientific Research Applications

Sodium 4-iodobenzenesulphinate has numerous applications in scientific research. One of the most common applications is in the synthesis of various organic compounds such as aryl iodides, sulfonamides, and sulfones. It is also used in the preparation of various heterocyclic compounds such as benzimidazoles and pyrimidines.

Synthesis routes and methods

Procedure details

4-Iodobenzenesulphonyl chloride (30.2 g, 100 mmol) was added in portions to a vigorously stirred solution of sodium bicarbonate (16.8 g, 200 mmol) and anhydrous sodium sulphite (24 g, 190 mmol) in water (100 ml) at 70°-80° C. The temperature was kept at 70°-80° C. by intermittent heating. When the addition was complete, the mixture was heated and stirred at 70°-80° C. for a further hour. The mixture was then filtered and the filtrate allowed to cool to approximately 40° C. The resulting solid which crystallised from the solution was separated by filtration, washed with ice-cold water and dried in vacuo for 48 hours over sodium hydroxide and calcium chloride, to give sodium 4-iodobenzenesulphinate m.p. >350° C., which was used without further purification or characterisation.